Cas no 73-78-9 (lidocaine hydrochloride)

Lidocaine hydrochloride is a widely used local anesthetic and antiarrhythmic agent, chemically designated as 2-(diethylamino)-N-(2,6-dimethylphenyl)acetamide hydrochloride. It is a white, crystalline powder highly soluble in water and alcohol, ensuring rapid absorption and onset of action. The compound functions by blocking voltage-gated sodium channels, inhibiting nerve impulse transmission. Its key advantages include high efficacy in pain management, low systemic toxicity at therapeutic doses, and compatibility with various formulations (e.g., injectables, topical creams). Lidocaine hydrochloride is stable under standard storage conditions and exhibits predictable pharmacokinetics, making it a reliable choice for medical and dental applications. Its versatility and well-documented safety profile underscore its clinical utility.
lidocaine hydrochloride structure
lidocaine hydrochloride structure
Product Name:lidocaine hydrochloride
CAS No:73-78-9
MF:C14H23ClN2O
MW:270.798222780228
CID:33953
Update Time:2026-05-14

lidocaine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • lidocaine hydrochloride
    • 2-(Diethylamino)-N-(2,6-dimethylphenyl)-acetamide hydrochloride
    • Lidocaine HCl
    • Lignocaine HCl
    • 2-(diethylamino)-N-(2,6-dimethylphenyl)acetamide,hydrochloride
    • Lidocaie Hydrochloride
    • Lidocaine Hydrochloride Monohydrate
    • Lignocaine hydrochloride
    • Laryng-O-jet
    • Lidocaton
    • Lidothesin
    • USP
    • Xilina hydrochloride
    • Xylocard
    • Xyloneural
    • Lidocaine
    • Inchi： 1S/C14H22N2O.ClH/c1-5-16(6-2)10-13(17)15-14-11(3)8-7-9-12(14)4;/h7-9H,5-6,10H2,1-4H3,(H,15,17);1H
    • InChI Key： IYBQHJMYDGVZRY-UHFFFAOYSA-N
    • SMILES： O=C(NC1=C(C)C=CC=C1C)CN(CC)CC.[H]Cl

Computed Properties

  • Exact Mass: 270.15000
  • Monoisotopic Mass: 234.173213
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 228
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 32.3

Experimental Properties

  • Color/Form: Powder
  • Melting Point: 80-82°C
  • Boiling Point: 350.8°C at 760 mmHg
  • Flash Point: 166 °C
  • PSA: 32.34000
  • LogP: 3.45870

lidocaine hydrochloride Security Information

  • Signal Word：Warning
  • Hazard Statement： H302-H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：3249
  • Packing Group：III
  • Hazard Level：6.1(b)
  • Safety Term：6.1(b)
  • Packing Group：III
  • HazardClass：6.1(b)
  • PackingGroup：III
  • Storage Condition：4°C, protect from light

lidocaine hydrochloride Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

lidocaine hydrochloride Pricemore >>

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lidocaine hydrochloride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:73-78-9)N-(2,6-二甲苯基)-2-(二乙氨基)乙酰胺盐酸盐
Order Number:LE25863358
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:50
Price ($):discuss personally
Email:18501500038@163.com

lidocaine hydrochloride Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

lidocaine hydrochloride Related Literature

73-78-9 (lidocaine hydrochloride) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:73-78-9)N-(2,6-二甲苯基)-2-(二乙氨基)乙酰胺盐酸盐
LE25863358
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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